[3-(3,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride

• IUPAC Name: [3-(3,5-dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride
• InChI: InChI=1S/C14H17ClO2S/c1-10-3-11(2)5-12(4-10)14-6-13(7-14,8-14)9-18(15,16)17/h3-5H,6-9H2,1-2H3
• InChI Key: URMHTTKDVPGLDJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C23CC(C2)(C3)CS(=O)(=O)Cl)C
• Molecular Formula: C14H17ClO2S
• Molecular Weight: 284.8 g/mol
• CAS No.: 2287285-63-4

Description

“[3-(3,5-Dimethylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride” is a chemical compound with the molecular formula C15H19ClO2S. It is related to the class of compounds known as bicyclo[1.1.1]pentanes or BCPs.

Synthesis Analysis

The synthesis of such compounds often involves the use of bicyclo[1.1.0]butanes (BCBs) as intermediates. The inherent strain of the bicyclic scaffold can make variation of the BCB bridgehead substituents challenging, often necessitating linear syntheses of specific BCB targets. A palladium-catalyzed cross-coupling on pre-formed BCBs has been reported, which enables a ‘late stage’ diversification of the bridgehead position.

Molecular Structure Analysis

The molecular structure of this compound involves a bicyclo[1.1.1]pentane core, which is a highly strained structure consisting of two cyclopropane rings fused through a common C–C bond. This structure is decorated with a 3,5-dimethylphenyl group and a methanesulfonyl chloride group.

Chemical Reactions Analysis

Bicyclo[1.1.0]butanes, which are precursors to bicyclo[1.1.1]pentanes, are known to undergo various reactions with nucleophiles, radicals, and electrophiles to give cyclobutanes and cyclobutenes. They are also used in ‘strain release’ chemistry for the synthesis of substituted four-membered rings.

Future Directions

The future directions in the research and application of such compounds could involve further exploration of their use in ‘strain release’ chemistry, bioconjugation processes, and the development of new synthetic routes for their production.